3-bromo-4-methoxypyridine-2-carbonitrile
Description
3-bromo-4-methoxypyridine-2-carbonitrile is a chemical compound used as an intermediate for pharmaceutical and organic synthesis . It has a molecular weight of 188.02 .
Synthesis Analysis
The synthesis of this compound can involve various methods. One such method is the Suzuki coupling between 4-methoxyphenylboronic acid and 4-bromo-2-methoxypyridine, which affords 1,5-disubstituted pyridones .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C6H6BrNO/c1-9-6-2-3-8-4-5(6)7/h2-4H,1H3 .Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can be used as a starting material in the synthesis of crown-ester-bipyridines and viologens via sodium or nickel reductive coupling, side chain oxidation, and esterification .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It is slightly soluble in water .Safety and Hazards
This compound is associated with several hazard statements, including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-4-methoxypyridine-2-carbonitrile involves the bromination of 4-methoxypyridine-2-carbonitrile followed by the substitution of the bromine atom with a cyano group.", "Starting Materials": [ "4-methoxypyridine-2-carbonitrile", "Bromine", "Sodium hydroxide", "Acetic acid", "Sodium cyanide", "Copper(I) iodide", "Potassium carbonate", "Dimethylformamide" ], "Reaction": [ "Step 1: Bromination of 4-methoxypyridine-2-carbonitrile using bromine and sodium hydroxide in acetic acid to yield 3-bromo-4-methoxypyridine-2-carbonitrile", "Step 2: Substitution of the bromine atom in 3-bromo-4-methoxypyridine-2-carbonitrile with a cyano group using sodium cyanide, copper(I) iodide, and potassium carbonate in dimethylformamide to yield 3-bromo-4-methoxypyridine-2-carbonitrile" ] } | |
CAS RN |
1805248-80-9 |
Molecular Formula |
C7H5BrN2O |
Molecular Weight |
213 |
Purity |
95 |
Origin of Product |
United States |
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